molecular formula C29H39F2N3O2 B8670327 1,8-Difluoro-3-(octyloxy)-7-(5-(octyloxy)pyrimidin-2-yl)isoquinoline CAS No. 184719-49-1

1,8-Difluoro-3-(octyloxy)-7-(5-(octyloxy)pyrimidin-2-yl)isoquinoline

Cat. No.: B8670327
CAS No.: 184719-49-1
M. Wt: 499.6 g/mol
InChI Key: MDDCIZUTXZHUOM-UHFFFAOYSA-N
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Description

1,8-Difluoro-3-(octyloxy)-7-(5-(octyloxy)pyrimidin-2-yl)isoquinoline is a useful research compound. Its molecular formula is C29H39F2N3O2 and its molecular weight is 499.6 g/mol. The purity is usually 95%.
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Properties

CAS No.

184719-49-1

Molecular Formula

C29H39F2N3O2

Molecular Weight

499.6 g/mol

IUPAC Name

1,8-difluoro-3-octoxy-7-(5-octoxypyrimidin-2-yl)isoquinoline

InChI

InChI=1S/C29H39F2N3O2/c1-3-5-7-9-11-13-17-35-23-20-32-29(33-21-23)24-16-15-22-19-25(34-28(31)26(22)27(24)30)36-18-14-12-10-8-6-4-2/h15-16,19-21H,3-14,17-18H2,1-2H3

InChI Key

MDDCIZUTXZHUOM-UHFFFAOYSA-N

Canonical SMILES

CCCCCCCCOC1=NC(=C2C(=C1)C=CC(=C2F)C3=NC=C(C=N3)OCCCCCCCC)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

10 mmol of 1,8-difluoro-7-(5-hydroxypyrimidin-2-yl)-3-octyloxyisoquinoline are dissolved in 50 ml of DMF, and 11 mmol of sodium hydride are added. After the mixture has been stirred for 30 minutes, 11 mmol of 1 -octyl bromide are added dropwise, and the mixture is stirred at 60° C. for a further 140 minutes and poured into water. The mixture is extracted with dichloromethane, the combined organic phases are dried, the solvent is removed in vacuo, and the residue is chromatographed on silica gel, giving 9 mmol of 7-[5-(octyloxy)pyrimidin-2-yl]-1,8-difluoro-3-octyloxyisoquinoline.
Name
1,8-difluoro-7-(5-hydroxypyrimidin-2-yl)-3-octyloxyisoquinoline
Quantity
10 mmol
Type
reactant
Reaction Step One
Name
Quantity
50 mL
Type
solvent
Reaction Step One
Quantity
11 mmol
Type
reactant
Reaction Step Two
Quantity
11 mmol
Type
reactant
Reaction Step Three
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four

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